Cas no 8024-06-4 (4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one)

• Product Name: 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
• CAS No: 8024-06-4
• MF: C₈H₆FN₃O
• MW: 179.151144504547
• CID: 723598
• Update Time: 2025-06-23

4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• Oils, vanilla
• VANILLA
• 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one
• 4-(4-fluorophenyl)-1H-1,2,4-triazol-5-one
• 4-(4-fluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• 4-(4-fluorophenyl)-3(2H,4H)-1,2,4-triazolone
• 4-(4-fluorophenyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• V7823
• 4-(4-Fluorophenyl)-2H-1,2,4-triazol-3(4H)-one
• 4-(4-Fluorophenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one, AldrichCPR

• Inchi： 1S/C8H6FN3O/c9-6-1-3-7(4-2-6)12-5-10-11-8(12)13/h1-5H,(H,11,13)
• InChI Key： JHPNUFYUIFSEPU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=NNC1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 1
• Topological Polar Surface Area: 44.7

Experimental Properties

• Color/Form: The light brown liquid is the alcohol extract of vanilla (vanilla planifolia andr.) beans, with sweet bean fragrance and ointment fragrance
• FEMA: 3106

Additional information on 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one

Introduction to 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one (CAS No. 8024-06-4)

4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one is a heterocyclic compound with significant pharmacological relevance, particularly in the realm of medicinal chemistry and drug discovery. Its molecular structure, featuring a triazolone core attached to a fluorophenyl group, endows it with unique chemical and biological properties that make it a valuable scaffold for developing novel therapeutic agents. This compound, identified by the CAS number 8024-06-4, has garnered attention due to its potential applications in addressing various diseases, including inflammatory disorders and infectious diseases.

The synthesis of 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one involves a series of well-defined chemical transformations that highlight the compound's structural complexity and versatility. The fluorine substituent at the para position of the phenyl ring plays a crucial role in modulating the compound's bioactivity by influencing its electronic properties and interactions with biological targets. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its incorporation into preclinical and clinical studies.

One of the most compelling aspects of 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one is its demonstrated efficacy in inhibiting key enzymes and pathways associated with inflammation and infection. Studies have shown that derivatives of this compound exhibit potent anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. Additionally, its triazolone core has been found to enhance binding affinity to bacterial enzymes involved in DNA replication and transcription, making it a promising candidate for developing antibiotics.

Recent research has also explored the potential of 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one as an antiviral agent. Its ability to interfere with viral replication processes has been observed in several preclinical models, suggesting its utility in combating a broad spectrum of viral infections. The fluorine atom's electron-withdrawing effect contributes to the compound's stability and bioavailability, which are critical factors for therapeutic efficacy.

The pharmacokinetic profile of 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one has been extensively studied to optimize its delivery and maximize therapeutic outcomes. Pharmacokinetic analyses have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when administered orally or intravenously. These findings are particularly encouraging for drug development, as they indicate that 4-(4-Fluorophenyl)-1H-1,2,4-triazol-5(4H)-one could be developed into a viable therapeutic option for treating various conditions.

In conclusion, 8024-06-3 is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive scaffold for drug discovery. As research continues to uncover new therapeutic applications for this compound, 8026-C6F3NO3 is poised to play a crucial role in addressing unmet medical needs across multiple disease areas.